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Compound of Interest

Compound Name: N-Benzylniacin

Cat. No.: B091188 Get Quote

Abstract
This application note details a robust and validated High-Performance Liquid Chromatography

(HPLC) method coupled with a UV detector for the accurate quantification of N-Benzylniacin.

The described protocol is suitable for routine analysis in research and quality control

environments, offering excellent linearity, accuracy, and precision. The method utilizes a C18

stationary phase with an isocratic mobile phase, allowing for a rapid and efficient separation

and quantification of the target analyte.

Introduction
N-Benzylniacin is a derivative of niacin (Vitamin B3) and is of increasing interest in

pharmaceutical and biochemical research. Accurate and reliable quantification of this

compound is crucial for various stages of drug development, including formulation studies,

stability testing, and pharmacokinetic analysis. This document provides a detailed protocol for a

validated HPLC-UV method developed for this purpose.

Experimental
Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV-Vis detector was used for this analysis. The

specific parameters are outlined in the table below.
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Parameter Specification

HPLC System Agilent 1260 Infinity II or equivalent

Column C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase
Acetonitrile:Water (60:40, v/v) with 0.1% Formic

Acid

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30°C

UV Detection Wavelength 262 nm

Run Time 10 minutes

Preparation of Standards and Samples
Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-Benzylniacin reference

standard and dissolve it in a 10 mL volumetric flask using the mobile phase as the diluent.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with the mobile phase to achieve concentrations ranging from 1

µg/mL to 100 µg/mL.

Sample Preparation: Dissolve the sample containing N-Benzylniacin in the mobile phase to

an estimated concentration within the calibration range. Filter the final solution through a

0.45 µm syringe filter before injection.

Method Validation Summary
The developed method was validated according to standard guidelines for linearity, accuracy,

precision, Limit of Detection (LOD), and Limit of Quantification (LOQ).

Linearity and Range
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Concentration (µg/mL) Peak Area (mAU*s)

1 15.2

5 76.1

10 151.8

25 380.5

50 759.2

100 1521.4

Correlation Coefficient (r²) 0.9998

LOD, LOQ, Accuracy, and Precision
Parameter Result

Limit of Detection (LOD) 0.25 µg/mL

Limit of Quantification (LOQ) 0.75 µg/mL

Accuracy (% Recovery) 98.5% - 101.2%

Precision (% RSD) < 2.0%

Detailed Experimental Protocol
System Preparation:

Prepare the mobile phase as described in the chromatographic conditions.

Degas the mobile phase using sonication or vacuum filtration.

Purge the HPLC pump to remove any air bubbles.

Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30

minutes or until a stable baseline is achieved.

Standard and Sample Analysis:
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Inject 10 µL of each working standard solution in ascending order of concentration.

Construct a calibration curve by plotting the peak area against the concentration of the

standards.

Inject 10 µL of the prepared sample solution.

Record the peak area of the analyte in the sample chromatogram.

Quantification:

Determine the concentration of N-Benzylniacin in the sample by interpolating its peak

area from the linear regression equation of the calibration curve.

Visualized Workflow and Relationships
The following diagrams illustrate the key processes and logical connections in the

quantification of N-Benzylniacin.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b091188?utm_src=pdf-body
https://www.benchchem.com/product/b091188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for N-Benzylniacin Quantification

Preparation Phase

Analysis Phase

Data Processing

Prepare Mobile Phase
(ACN:H2O, 60:40)

Equilibrate HPLC System

Prepare Standard Stock
(1 mg/mL)

Create Working Standards
(1-100 µg/mL)

Inject Standards & Build Calibration Curve

Prepare & Filter Sample

Inject Sample

Integrate Peak Area

Calculate Concentration
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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